Cas no 214548-46-6 (Lusaperidone)

• Product Name: Lusaperidone
• CAS No: 214548-46-6
• MF: C₂₂H₂₁N₃O₂
• MW: 359.421045064926
• MDL: MFCD09837832
• CID: 880374
• PubChem ID: 3045401
• Update Time: 2025-07-01

Lusaperidone Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-[2-(1,2,3,4-tetrahydrobenzofuro[3,2-c]pyridin-2-yl)ethyl]-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-[2-(3,4-dihydro-1H-[1]benzofuro[3,2-c]pyridin-2-yl)ethyl]-2-methylpyrido[1,2-a]pyrimidin-4-one
• R107474
• 3-[2-(3,4-dihydro[1]benzofuro[3,2-c]pyridin-2(1H)-yl)ethyl]-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• Lusaperidone
• R-107474
• L018224
• 3-[2-(3,4-Dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)ethyl]-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• G13590
• 5KTD2O86CB
• Z2417820442
• BDBM50403744
• DTXCID9098226
• HY-U00117
• 3-(2-(3,4-Dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)ethyl)-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 2-methyl-3-(2-{8-oxa-4-azatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),10,12-tetraen-4-yl}ethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
• CS-7154
• EN300-19634530
• MS-25665
• Lusaperidone [INN]
• lusaperidona
• DA-75161
• UNII-5KTD2O86CB
• LUSAPERIDONUM
• SCHEMBL854077
• DTXSID30175735
• 3-(2-(3,4-Dihydrobenzofuro(3,2-c)pyridin-2(1H)-yl)ethyl)-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one
• CHEMBL162501
• AKOS040733633
• Q27262498
• 3-(2-(3,4-Dihydrobenzofuro(3,2-c)pyridin-2(1H)-yl)ethyl)-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one.
• NS00127399
• 214548-46-6

• MDL： MFCD09837832
• Inchi： 1S/C22H21N3O2/c1-15-16(22(26)25-11-5-4-8-21(25)23-15)9-12-24-13-10-20-18(14-24)17-6-2-3-7-19(17)27-20/h2-8,11H,9-10,12-14H2,1H3
• InChI Key： ZYXHQIPQIKTEDI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2=C1CCN(CCC1C(N3C=CC=CC3=NC=1C)=O)C2

Computed Properties

• Exact Mass: 359.16353
• Monoisotopic Mass: 359.163377
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49
• XLogP3: 2.8

Experimental Properties

• Density: 1.31
• Boiling Point: 538.3°C at 760 mmHg
• Flash Point: 279.4°C
• Refractive Index: 1.688
• PSA: 49.05

Lusaperidone Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Lusaperidone

Introduction to Lusaperidone (CAS No: 214548-46-6) in Modern Pharmaceutical Research

Lusaperidone, a compound with the chemical name 1-[2-(4-fluorophenyl)-6-methyl-1-piperazinyl]ethyl]-4-(4-fluorophenyl)-4-oxo-1-pentanone, is a significant molecule in the field of pharmaceutical chemistry, particularly in the development of treatments for neurological and psychiatric disorders. Its molecular structure and pharmacological properties have garnered considerable attention from researchers worldwide. With a CAS number of 214548-46-6, this compound represents a critical area of study in the quest for novel therapeutic agents.

The chemical composition of Lusaperidone is characterized by its intricate arrangement of functional groups, including piperazine, fluoro-substituted phenyl rings, and an oxo-ketone moiety. These structural elements contribute to its unique pharmacological profile, making it an attractive candidate for further investigation. The presence of fluorine atoms enhances the compound's metabolic stability and binding affinity to target receptors, which are essential factors in drug design.

In recent years, Lusaperidone has been extensively studied for its potential applications in treating conditions such as schizophrenia and bipolar disorder. Its mechanism of action involves a high affinity for serotonin 5-HT2A receptors, dopamine D2 receptors, and other neurotransmitter systems. This receptor selectivity is crucial for minimizing side effects while maximizing therapeutic efficacy. The compound's ability to modulate these receptors has been a focal point in preclinical and clinical research.

Recent studies have highlighted the promising results of Lusaperidone in clinical trials. For instance, research published in peer-reviewed journals has demonstrated its effectiveness in reducing positive symptoms associated with schizophrenia, such as hallucinations and delusions. Additionally, preliminary data suggest that Lusaperidone may have a lower risk of metabolic side effects compared to traditional antipsychotics, making it a potentially safer option for long-term treatment.

The synthesis of Lusaperidone is another area that has seen significant advancements. Researchers have developed efficient synthetic routes that optimize yield and purity, ensuring that the compound can be produced on a scalable basis for clinical use. These synthetic methodologies incorporate modern techniques such as catalytic fluorination and transition-metal-catalyzed cross-coupling reactions, which enhance the precision and efficiency of the process.

The role of computational chemistry in understanding the behavior of Lusaperidone cannot be overstated. Advanced computational models have been employed to predict the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These models aid in optimizing drug design by providing insights into how Lusaperidone interacts with biological systems at a molecular level.

Furthermore, the development of novel delivery systems for Lusaperidone has opened up new avenues for therapeutic intervention. Nanotechnology-based formulations have shown promise in enhancing drug bioavailability and targeting specific brain regions affected by neurological disorders. These innovations could lead to more effective treatments with fewer systemic side effects.

The regulatory landscape surrounding Lusaperidone is also evolving. Regulatory agencies are increasingly recognizing the importance of innovative therapies for mental health conditions and are streamlining approval processes for compounds like Lusaperidone. This favorable environment encourages pharmaceutical companies to invest in research and development efforts aimed at bringing new treatments to market more quickly.

In conclusion, Lusaperidone (CAS No: 214548-46-6) represents a significant advancement in the treatment of neurological and psychiatric disorders. Its unique chemical structure, coupled with promising clinical results, makes it a cornerstone in modern pharmaceutical research. As ongoing studies continue to uncover new applications and optimize delivery methods, Lusaperidone is poised to play a crucial role in improving patient outcomes worldwide.